(5Z)-3-(4-acetylphenyl)-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(4-acetylphenyl)-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H19NO5S2/c1-12(23)14-5-7-15(8-6-14)22-20(24)18(29-21(22)28)11-13-9-16(25-2)19(27-4)17(10-13)26-3/h5-11H,1-4H3/b18-11-
• InChI Key: HDFRDLUWJWIGSH-WQRHYEAKSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)SC2=S
• Isomeric SMILES: CC(=O)C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/SC2=S
• Molecular Formula: C21H19NO5S2
• Molecular Weight: 429.5 g/mol

Description

(5Z)-3-(4-acetylphenyl)-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C21H19NO5S2 and its molecular weight is 429.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

Synthesis of Thiazolidin-4-one Derivatives and Antimicrobial Properties : A study by Gouda et al. (2010) highlighted the synthesis of thiazolidin-4-one derivatives, showcasing their antimicrobial properties. These compounds were obtained through a series of reactions, starting with 2-cyano-N-(9,10-dioxo-9,10-dihydro-anthracen-2-yl)-acetamide, and showed promising activities as antimicrobial agents Gouda, Berghot, Shoeib, & Khalil, 2010.

Corrosion Inhibition

Role in Corrosion Inhibition for Mild Steel : Yadav et al. (2015) conducted a study on thiazolidinedione derivatives as corrosion inhibitors for mild steel in hydrochloric acid solution. The study employed weight loss, electrochemical polarization, and electrochemical impedance spectroscopy techniques, revealing that these inhibitors could significantly reduce corrosion, providing a protective layer on the mild steel surface Yadav, Behera, Kumar, & Yadav, 2015.

Synthesis and Structural Analysis

Synthesis and Crystal Structure of Thiazolidin-4-ones : Ousidi et al. (2018) reported on the synthesis and structural analysis of new polysubstituted monoterpenic thiazolidin-4-ones. The study emphasized the spectroscopic and crystal structure studies to confirm the synthetic pathway and analyses, providing insights into the molecular structure of these compounds Ousidi et al., 2018.

Biological Activities

Chemistry and Biological Activities of 1,3-Thiazolidin-4-ones : Two separate studies by Cunico, Gomes, & Vellasco (2008) and Cunico et al. (2008) discussed the biological activities of 1,3-thiazolidin-4-ones, highlighting their significance in medicinal chemistry due to their diverse biological properties. The reviews provide a comprehensive insight into the chemistry and biological activities of these compounds, marking their importance in the field of medicinal chemistry Cunico, Gomes, & Vellasco, 2008; Cunico et al., 2008.